2-(6-Bromohexyloxy)tetrahydro-2H-pyran
Cat. No. B104259
M. Wt: 265.19 g/mol
InChI Key: CWSSIUJITPYGLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560731B2
Procedure details
First, 197.8 g (1.09 mol) of 6-bromo-1-hexanol were fed into a 500 mL reactor vessel and cooled to 5° C. or less, and further 102.1 g (1.21 mol) of dihydropyran were dripped at a temperature of 10° C. or less. After completion of dripping, the mixture was warmed to room temperature to carry out a reaction under stirring for one hour. Residues obtained by this reaction were purified by silica gel column with hexane/IPE (diisopropylether)=5/1, and thus 263.4 g of 6-bromo-1-(tetrahydropyranyloxy)hexane were obtained. The yield was 90.9%. Formula (26) below shows the reaction formula of the step 1.
Yield
90.9%
Identifiers
|
REACTION_CXSMILES
|
[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][OH:8].[O:9]1[CH:14]=[CH:13][CH2:12][CH2:11][CH2:10]1>>[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][O:8][CH:10]1[CH2:11][CH2:12][CH2:13][CH2:14][O:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
197.8 g
|
|
Type
|
reactant
|
|
Smiles
|
BrCCCCCCO
|
Step Two
|
Name
|
|
|
Quantity
|
102.1 g
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC=C1
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
under stirring for one hour
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled to 5° C. or less
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
were dripped at a temperature of 10° C. or less
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a reaction
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Residues obtained by this reaction
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
were purified by silica gel column with hexane/IPE (diisopropylether)=5/1
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCCCCCCOC1OCCCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 263.4 g | |
| YIELD: PERCENTYIELD | 90.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
